Cas no 886912-89-6 (3-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886912-89-6
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 5477460
• Update Time: 2025-05-20

3-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-(ethylthio)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• 3-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C18H17N3O3S/c1-3-25-13-8-6-7-12(11-13)16(22)19-18-21-20-17(24-18)14-9-4-5-10-15(14)23-2/h4-11H,3H2,1-2H3,(H,19,21,22)
• InChI Key： PJAIEFQOTLLCJY-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)C1=CC=CC(SCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 3-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

3-(Ethylsulfanyl)-N-5-(2-Methoxyphenyl)-1,3,4-Oxadiazol-2-ylbenzamide (CAS No. 886912-89-6): An Overview of Its Structure, Properties, and Applications

3-(Ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886912-89-6) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound is characterized by its intricate molecular architecture, which includes an oxadiazole ring and a benzamide moiety, both of which contribute to its diverse biological activities.

The chemical structure of 3-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is defined by the presence of an ethylsulfanyl group attached to a benzene ring, which is further substituted with an oxadiazole ring and a methoxyphenyl group. The oxadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom. This ring system is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's solubility and bioavailability.

The benzamide moiety in 3-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is another key structural feature that contributes to its biological activity. Benzamides are widely used in medicinal chemistry due to their ability to interact with various biological targets, including enzymes and receptors. The presence of the methoxyphenyl group further enhances the compound's lipophilicity and can influence its binding affinity to specific protein targets.

Recent studies have explored the potential therapeutic applications of 3-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has also been investigated for its antitumor properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK pathway. These findings suggest that 3-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide may have potential as a novel anticancer agent.

The pharmacokinetic properties of 3-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide have also been studied to evaluate its suitability for therapeutic use. In vivo studies in animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It has been observed to have a moderate half-life and low clearance rate, which suggests that it may be suitable for once-daily dosing regimens.

To further enhance the therapeutic potential of 3-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, researchers are exploring various strategies for improving its delivery and targeting capabilities. For example, nanoparticle-based delivery systems have been developed to enhance the compound's stability and bioavailability while reducing potential side effects. These delivery systems can also be designed to target specific tissues or cells, thereby increasing the therapeutic index.

In conclusion, 3-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886912-89-6) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in various medical conditions. Its anti-inflammatory and antitumor properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore new applications and optimization strategies for this compound, highlighting its significance in the field of medicinal chemistry.